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Compound of Interest

Compound Name: RA190

Cat. No.: B610398

For researchers and scientists at the forefront of drug development, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for handling RA190, a potent, selective, and orally effective inhibitor of the
proteasome ubiquitin receptor RPN13/ADRM1. Adherence to these protocols is critical for
minimizing risk and ensuring the integrity of your research.

Personal Protective Equipment (PPE) for RA190

Given that RA190 is a potent research compound, a comprehensive approach to personal
protection is necessary. The following table summarizes the recommended PPE for handling
RA190 in a laboratory setting.
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PPE Category

Item

Specification/Stand
ard

Purpose

Eye Protection

Safety Glasses

ANSI Z87.1 certified,
with side shields

Protects against
accidental splashes or
airborne particles of
RA190 powder.

Chemical Goggles

ANSI Z87.1 certified,

with indirect venting

Recommended when
there is a higher risk
of splashing, such as
during bulk handling
or solution

preparation.

Hand Protection

Disposable Gloves

Nitrile or other
chemically resistant

material

Prevents direct skin
contact with RA190.
Double gloving is
recommended for

added protection.

Body Protection

Laboratory Coat

Long-sleeved,
preferably with knit
cuffs

Protects skin and
personal clothing from

contamination.

Chemical-Resistant

Recommended for
larger scale

operations or when

Provides an additional

layer of protection

Apron ) o against spills and
handling significant
- splashes.
guantities.
Use a certified
chemical fume hood
) ) for all manipulations of
Respiratory Protection =~ Fume Hood

powdered RA190 and
for preparing stock

solutions.

Minimizes inhalation

of airborne particles.

Respirator

N95 or higher, as

determined by a

May be required for
specific procedures

where a fume hood is
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workplace hazard not feasible or in case
assessment. of a spill. Consult your
institution's safety

officer.

Procedural Guidance: From Receipt to Disposal

The following protocols provide step-by-step guidance for the safe handling and disposal of
RA190.

Receiving and Storage Protocol

 Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.
If the container is compromised, do not open it and consult your institution's environmental
health and safety (EHS) office immediately.

 Verification: Confirm that the received product matches the order specifications and that a
Safety Data Sheet (SDS) is accessible.

o Storage: Store RA190 in a cool, dry, and well-ventilated area, away from incompatible
materials. Some suppliers note that RA190 is hygroscopic and should be protected from
light.[1] Always store in the original, tightly sealed container.

Safe Handling and Experimental Protocol

Designated Area: All work with solid RA190 and concentrated stock solutions should be

conducted in a designated area within a certified chemical fume hood to minimize exposure.

o Personal Protective Equipment: Before handling, don all required PPE as outlined in the
table above.

e Weighing: To prevent inhalation of the powder, weigh solid RA190 in a fume hood. Use of an
enclosure or a balance with a draft shield is recommended.

e Solution Preparation:

o RA190 is often dissolved in dimethyl sulfoxide (DMSO) to create a stock solution.[2]
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o Slowly add the solvent to the RA190 powder to minimize aerosolization.

o Ensure the container is securely capped before mixing.

o Experimental Use: When diluting stock solutions or adding RA190 to experimental systems,
continue to wear appropriate PPE.

o Decontamination: After each use, decontaminate the work area, balance, and any equipment
with an appropriate solvent (e.g., 70% ethanol), followed by a soap and water wash. Dispose
of all cleaning materials as hazardous waste.

Disposal Plan

Proper disposal of RA190 and associated waste is crucial to prevent environmental
contamination and ensure regulatory compliance.

o Waste Segregation:

o Solid Waste: Collect all disposable materials that have come into contact with RA190,
including gloves, weigh boats, and contaminated paper towels, in a designated, labeled
hazardous waste container.

o Liquid Waste: Dispose of unused RA190 solutions and contaminated solvents in a
separate, clearly labeled hazardous liquid waste container. Do not pour any RA190-
containing solutions down the drain.

» Container Labeling: All waste containers must be clearly labeled with "Hazardous Waste,"
the full chemical name ("RA190"), and the primary hazards (e.g., "Toxic").

e Waste Pickup: Follow your institution's procedures for the collection and disposal of chemical
waste. Contact your EHS office for specific guidance and to schedule a waste pickup.

RA190 Handling and Disposal Workflow

The following diagram illustrates the key logistical and safety steps for working with RA190.
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Caption: Workflow for the safe handling and disposal of RA190.

Disclaimer: This document provides general guidance for handling RA190. Always consult the
manufacturer's specific Safety Data Sheet (SDS) and your institution's environmental health
and safety office for definitive protocols and in case of any emergency.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b610398#personal-protective-equipment-for-handling-
ral90]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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